Cas no 1535399-62-2 (1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid)

• Product Name: 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
• CAS No: 1535399-62-2
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD27987649
• CID: 5180773
• PubChem ID: 83480446
• Update Time: 2026-03-05

1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
• 2H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid
• 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylicacid
• 1535399-62-2
• SCHEMBL16516909
• CS-0184813
• P20350
• SB14747
• AS-84573

• MDL： MFCD27987649
• Inchi： 1S/C6H4N4O2/c11-6(12)4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H,11,12)(H,7,8,9,10)
• InChI Key： AORPWJKIKLMVJE-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(C(O)=O)=NNC2=N1

Computed Properties

• Exact Mass: 164.03342538g/mol
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid

1H-Pyrazolo[3,4-d]Pyrimidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1535399-62-2, known as 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of pyrazolo[3,4-d]pyrimidine, a heterocyclic structure that has been extensively studied for its unique electronic properties and potential applications in drug design and advanced materials. The carboxylic acid functional group attached to the pyrazolo[3,4-d]pyrimidine framework introduces additional reactivity and versatility to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid in the development of new pharmaceutical agents. The pyrazolo[3,4-d]pyrimidine core is known for its ability to interact with various biological targets, including enzymes and receptors. This makes it a promising candidate for designing drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including condensation reactions and cyclization processes, to construct the heterocyclic framework. The introduction of the carboxylic acid group often occurs through oxidation or hydrolysis steps, depending on the starting materials used.

One of the most exciting developments in this area is the use of computational chemistry to predict the electronic properties and reactivity of 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can gain insights into how this compound interacts with biological systems at the molecular level. These computational tools have been instrumental in guiding experimental efforts and optimizing the design of new derivatives.

In addition to its pharmaceutical applications, 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of novel materials for catalysis and sensing applications. Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs) and other hybrid materials to enhance their stability and functionality.

The structural versatility of 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid also allows for further functionalization by introducing additional substituents onto the heterocyclic ring. This opens up possibilities for tailoring the compound's properties to suit specific applications. For instance, substituting electron-withdrawing or donating groups can significantly alter the molecule's electronic characteristics, making it more suitable for certain types of chemical reactions or biological interactions.

Another area of active research is the exploration of green chemistry methods for synthesizing 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid. By utilizing environmentally friendly solvents and catalysts, chemists aim to reduce the environmental footprint of its production while maintaining high efficiency. These efforts align with global initiatives to promote sustainable chemical practices and minimize waste generation.

The growing interest in heterocyclic carboxylic acids like 1H-pyrazolo[3,4-d]pyrimidine-3-carboxylic acid underscores their importance in modern chemical research. As new insights into their properties and applications continue to emerge, this compound is expected to play a pivotal role in advancing both pharmaceutical development and materials science.